Cas no 90484-47-2 (7-BROMO-5-METHOXYBENZOFURAN)

• Product Name: 7-BROMO-5-METHOXYBENZOFURAN
• CAS No: 90484-47-2
• MF: C₉H₇BrO₂
• MW: 227.054682016373
• MDL: MFCD09056804
• CID: 1950931
• PubChem ID: 22144703
• Update Time: 2025-08-05

7-BROMO-5-METHOXYBENZOFURAN Chemical and Physical Properties

Names and Identifiers

• 7-BROMO-5-METHOXYBENZOFURAN
• 7-bromo-5-methoxy-1-benzofuran
• 5-methoxy-7-bromobenzofuran
• 7-Brom-5-methoxy-cumaron
• SCHEMBL4984623
• MFCD09056804
• AKOS023833236
• SY045695
• AC7187
• WKGVJRCYYJKXJE-UHFFFAOYSA-N
• MB07007
• CS-0223743
• EN300-1165311
• DA-35764
• DTXSID70622874
• 90484-47-2
• Benzofuran, 7-bromo-5-methoxy-
• DTXCID00573628

• MDL： MFCD09056804
• Inchi： 1S/C9H7BrO2/c1-11-7-4-6-2-3-12-9(6)8(10)5-7/h2-5H,1H3
• InChI Key： WKGVJRCYYJKXJE-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2C=COC=21)OC

Computed Properties

• Exact Mass: 225.96300
• Monoisotopic Mass: 225.96294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 22.4Ų

Experimental Properties

• Density: 1.549±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 272.0±20.0 ºC (760 Torr),
• Flash Point: 118.3±21.8 ºC,
• Solubility: Almost insoluble (0.073 g/l) (25 º C),
• PSA: 22.37000
• LogP: 3.20390

Additional information on 7-BROMO-5-METHOXYBENZOFURAN

7-Bromo-5-methoxybenzofuran: A Comprehensive Overview

7-Bromo-5-methoxybenzofuran, also known by its CAS registry number CAS No. 90484-47-2, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a benzofuran framework with bromine and methoxy substituents. The benzofuran moiety, a fused bicyclic system consisting of a benzene ring and a furan ring, forms the core of this molecule. The substitution pattern at positions 5 and 7 introduces functional groups that significantly influence its chemical properties and reactivity.

The synthesis of 7-bromo-5-methoxybenzofuran typically involves multi-step organic reactions, often starting from readily available aromatic precursors. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, which are critical in constructing the benzofuran skeleton. These methods not only enhance yield but also improve the purity of the final product, making it more suitable for high-end applications.

One of the most promising applications of 7-bromo-5-methoxybenzofuran lies in its potential as a building block for drug discovery. The bromine substituent at position 7 serves as an excellent site for further functionalization, enabling the attachment of various bioactive groups. Recent studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, making them valuable candidates for therapeutic development. Additionally, the methoxy group at position 5 contributes to increased lipophilicity, enhancing the compound's ability to cross biological membranes—a critical factor in drug delivery.

In the realm of materials science, 7-bromo-5-methoxybenzofuran has shown potential as a precursor for advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). Its electronic properties are highly tunable due to the electron-withdrawing bromine and electron-donating methoxy groups, which can be exploited to design materials with desired optical and electrical characteristics. Recent research has focused on incorporating this compound into polymer frameworks to create hybrid materials with enhanced stability and performance under various conditions.

The environmental impact of 7-bromo-5-methoxybenzofuran is another area of active investigation. Studies have assessed its biodegradability and toxicity to aquatic organisms, providing insights into its safe handling and disposal. Results indicate that while the compound exhibits moderate toxicity under certain conditions, its environmental footprint can be minimized through responsible manufacturing practices and waste management strategies.

In conclusion, 7-bromo-5-methoxybenzofuran (CAS No. 90484-47-2) stands as a versatile and intriguing compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a key player in both academic research and industrial innovation. As ongoing studies continue to uncover new potentials for this compound, it is poised to make significant contributions to fields ranging from medicine to materials science.